Cas no 2172248-06-3 (4-1-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidine-3-amidooxane-4-carboxylic acid)

• Product Name: 4-1-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidine-3-amidooxane-4-carboxylic acid
• CAS No: 2172248-06-3
• MF: C₃₃H₃₅N₃O₆
• MW: 569.647508859634
• CID: 6004661
• PubChem ID: 165579884
• Update Time: 2025-10-30

4-1-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidine-3-amidooxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-1-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidine-3-amidooxane-4-carboxylic acid
• 4-[1-benzyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrrolidine-3-amido]oxane-4-carboxylic acid
• 2172248-06-3
• EN300-1527342

• Inchi： 1S/C33H35N3O6/c37-29(34-32(30(38)39)15-18-41-19-16-32)33(14-17-36(22-33)20-23-8-2-1-3-9-23)35-31(40)42-21-28-26-12-6-4-10-24(26)25-11-5-7-13-27(25)28/h1-13,28H,14-22H2,(H,34,37)(H,35,40)(H,38,39)
• InChI Key： XJPYGXJYWAXUBX-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CC1)NC(C1(CN(CC2C=CC=CC=2)CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 569.25258584g/mol
• Monoisotopic Mass: 569.25258584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 42
• Rotatable Bond Count: 9
• Complexity: 957
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 117Ų

Additional information on 4-1-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidine-3-amidooxane-4-carboxylic acid

Research Brief on 4-1-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidine-3-amidooxane-4-carboxylic acid (CAS: 2172248-06-3)

In recent years, the compound 4-1-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidine-3-amidooxane-4-carboxylic acid (CAS: 2172248-06-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its complex structure featuring a benzyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a pyrrolidine scaffold, has been investigated for its potential applications in drug discovery and peptide synthesis. The presence of the Fmoc group, in particular, highlights its utility in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern pharmaceutical development.

Recent studies have focused on the synthetic pathways and optimization strategies for this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis route that leverages microwave-assisted organic synthesis (MAOS) to reduce reaction times and improve purity. The study reported a yield of 85% under optimized conditions, with minimal byproduct formation. This advancement is particularly relevant for industrial-scale production, where efficiency and scalability are critical.

Beyond its synthetic utility, 4-1-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidine-3-amidooxane-4-carboxylic acid has shown promise as a building block for peptidomimetics—molecules that mimic the structure and function of peptides but exhibit enhanced stability and bioavailability. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its incorporation into a series of cyclic peptidomimetics targeting G protein-coupled receptors (GPCRs). These analogs exhibited improved binding affinity and metabolic stability compared to their linear counterparts, suggesting potential therapeutic applications in diseases such as diabetes and hypertension.

Another area of exploration is the compound's role in prodrug design. A 2024 study in Molecular Pharmaceutics explored its use as a carrier for amine-containing drugs, leveraging the Fmoc group's ability to mask reactive functionalities until targeted release. This approach could address challenges related to drug delivery, such as poor absorption or rapid degradation. Preliminary in vitro results indicated a 2.5-fold increase in bioavailability for a model drug when conjugated with this scaffold.

Despite these advances, challenges remain. The compound's structural complexity necessitates rigorous analytical characterization to ensure batch-to-batch consistency. Recent work has emphasized the importance of advanced spectroscopic techniques, such as 2D NMR and high-resolution mass spectrometry (HRMS), for quality control. Additionally, the environmental impact of its synthesis—particularly the use of organic solvents—has prompted investigations into greener alternatives, including aqueous-phase reactions and biocatalytic methods.

In conclusion, 4-1-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidine-3-amidooxane-4-carboxylic acid (CAS: 2172248-06-3) represents a versatile tool in medicinal chemistry, with applications spanning peptide synthesis, peptidomimetic design, and prodrug development. Ongoing research aims to further optimize its synthesis, expand its therapeutic potential, and address sustainability concerns. For researchers in the field, this compound offers a compelling case study in the intersection of chemical innovation and biomedical application.